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Compound Focus: Nafamostat Mesylate

CAS No.: 82956-11-4

Cat. No.: S536592

Storage and Handling Guidelines

The table below summarizes the key storage conditions for nafamestat mesylate to ensure its stability and

potency in your experiments [1].

Shelf Life | Use

Form Storage Condition . Important Notes

Period
Lyophilized Store at room temperature,  Stable for 24 Keep the powder dry and avoid
Powder in a desiccated months. exposure to moisture.

environment.
Solution in Store at 4°C or -80°C. 1 month at 4°C; 6  Aliquot to avoid repeated freeze-

DMSO months at -80°C. thaw cycles, which can cause
loss of potency.

Preparation and Reconstitution

For creating stock solutions, the supplier provides the following specific protocol [1]:

¢ Stock Solution Concentration: 15 mM
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¢ Reconstitution Procedure: Add 1.23 mL of DMSO to a vial containing 10 mg of nafamostat
mesylate lyophilized powder.

¢ General Solubility: The compound is also soluble in water at a concentration of 50 mg/mL [1].

Stability Considerations and Troubleshooting

Researchers should be aware of nafamostat's inherent stability challenges. Here is a workflow outlining the

stability profile and common issues you may encounter.

G\Iafamostat Mesylate Stabilitya

Very Short In-Vivo Half-Life
(~5-8 minutes)

Easily Hydrolyzed

Poor Stability in Aqueous Solutions

eads to eads to

Potentivl Experimental Issues l

\
3 Challenging to maintain - o
[Rapld loss of potencg [effe ctive concentrati ons] E_oss of integrity in aqueous buffersj

in solution over time P . or formulations
in in-vivo studies

\

requires equires \{equires

Prepare fresh stock solutions frequently; Use continuous infusion for in-vivo work; Use non-aqueous solvents (e.g., DMSO)
Strictly adhere to use-by timelines Consider PBPK modeling for dosing for long-term stock storage
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The stability considerations shown in the diagram are supported by the following evidence:

e Ease of Hydrolysis: Structural studies confirm that nafamostat is a serine protease inhibitor that is
hydrolyzed by enzymes like urokinase-type plasminogen activator (uPA), which underpins its
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instability in biological contexts [2].

o Short Half-life: Its very short half-life of approximately 5 to 8 minutes is well-documented, which is a
critical factor for in-vivo experimental design [3] [4] [5].

e Aqueous Instability: The challenge of developing an oral tablet formulation highlighted its general
instability, particularly in the presence of water [5].

Experimental Protocol: Inhibitory Activity Assay

While specific experimental protocols will vary, the following methodology, based on a published
enzymological study, provides a template for assessing the inhibitory activity of nafamostat mesylate

against serine proteases [2].

¢ Preparation of Reagents

o Enzyme Solution: Dilute the target serine protease (e.g., UPA, trypsin) to a working
concentration of 5 nM in an assay buffer (e.g., 20 mM Tris-HCI, 150 mM NacCl, pH 7.4)
containing 0.1% BSA [2].

o Inhibitor Solution: Prepare serial dilutions of nafamostat mesylate from your DMSO stock
solution in the assay buffer.

o Chromogenic Substrate: Prepare a solution of an appropriate substrate (e.g., S-2444 for uPA)
at a concentration near its known Km value [2].

¢ Inhibition Assay Workflow

o Pre-incubation: In a 96-well plate, combine 5 nM of the serine protease with various
concentrations of nafamostat mesylate. The total volume is typically 100 pL. Pre-incubate this
mixture for 15 minutes at 37°C [2].

o Reaction Initiation: Add the chromogenic substrate to each well to start the reaction.

o Kinetic Measurement: Immediately monitor the increase in absorbance at 405 nm over time
using a microplate reader to determine the initial reaction velocity [2].

o Data Analysis: Plot the reaction velocity against the inhibitor concentration and use non-linear
regression (sigmoidal curve fit) in software like GraphPad Prism to calculate the ICso value [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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